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Compound of Interest

Compound Name: Sodium Demethylcantharidate

Cat. No.: B1208503

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals working with Sodium Demethylcantharidate. Adherence to these
procedures is essential to ensure personal safety and proper disposal.

Hazard Identification and Classification

Sodium Demethylcantharidate, also known as Sodium Norcantharidin, is classified with the
following hazards:

o Skin Irritation (Category 2)[1]

o Eye Irritation (Category 2A)[1]

» Specific target organ toxicity — single exposure (Category 3), Respiratory system][1]
Hazard Statements:

e H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]
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Property Information

Synonyms Sodium norcantharidin, Demethylcantharidin
CAS Number 13114-29-9

Molecular Formula C8H9NaO5

Molecular Weight 208.14

Physical State

Solid (powder)

Solubility

Water: 41 mg/mL; DMSO: Insoluble

Storage

Store at -20°C for up to 3 years (powder). Stock
solutions: 1 year at -80°C, 1 month at -20°C.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate level of PPE. The

following provides general guidance.
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PPE Category Recommended Equipment

Wear safety glasses with side shields or
Eye/Face goggles.[2] A face shield may be necessary for
splash hazards.[3][4]

Wear a lab coat, long pants, and closed-toe

shoes.[5] For handling larger quantities or in
Skin/Body case of potential exposure, chemical-resistant

clothing or a gown shown to resist permeability

by hazardous drugs is required.[6][7]

Wear two pairs of chemotherapy-certified,

chemical-resistant gloves.[7][8] Gloves must be
Hand inspected before use, and proper removal

techniques should be followed to avoid skin

contact.

Use only in a well-ventilated area, such as a
Resnirat certified chemical fume hood.[5][9] If there is a
espirator
P Y risk of inhalation, a NIOSH-approved respirator

(e.g., N95 or higher) should be used.[6][8]

Operational Plan: Safe Handling and Experimental
Workflow

1.

Preparation and Handling:

Handle Sodium Demethylcantharidate in a designated area, such as a chemical fume
hood, to minimize inhalation exposure.[5][9]

Ensure an eyewash station and safety shower are readily accessible.[5][10]
Avoid the formation of dust.[5]
Wash hands thoroughly after handling.

. Experimental Use:
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e When preparing solutions, slowly add the powder to the solvent to avoid splashing.

o Keep containers tightly closed when not in use.[1]

Emergency Procedures

Spill Response:

Evacuate: Immediately evacuate the spill area.[5][9]
o Alert: Notify your supervisor and the Environmental Health & Safety (EH&S) department.

o Contain: If trained and safe to do so for a small spill, confine the spill area using absorbent
material.[5][9] Avoid breathing vapors.[5][9]

o PPE: Wear appropriate PPE, including respiratory protection, double gloves, a lab coat, and
eye protection.[8]

o Clean-up: For small spills, carefully pick up the material and place it in a sealed, labeled
container for hazardous waste disposal.[5][9]

o Large Spills: For large spills, do not attempt to clean up. Evacuate the area and contact
emergency services and EH&S.[5][9]

Exposure Response:

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.[5][9]

o Skin Contact: Immediately remove contaminated clothing.[5][11] Wash the affected area with
soap and plenty of water for at least 15 minutes.[5][9] Seek medical attention if irritation
persists.[11]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, lifting
the upper and lower eyelids.[5][9] Remove contact lenses if present and easy to do. Seek
immediate medical attention.[5][9]
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 Ingestion: Do NOT induce vomiting.[5][9] Rinse the mouth with water.[S] Never give anything
by mouth to an unconscious person.[2][5] Seek immediate medical attention.[5][9]

Disposal Plan
All waste containing Sodium Demethylcantharidate must be treated as hazardous waste.
1. Waste Segregation and Collection:

o Collect all solid waste (e.g., contaminated gloves, wipes, and containers) in a designated,
clearly labeled, and sealed hazardous waste container.[12]

 Liquid waste should be collected in a separate, labeled, and sealed container.[12] Do not fill
liquid waste containers to more than 75% capacity.[12]

o The exterior of waste containers must be free of contamination.[12]
2. Disposal Procedure:

o Dispose of contents and containers in accordance with local, regional, and national
regulations for hazardous waste.[13]

e This typically involves incineration by a licensed hazardous-waste disposal contractor.[13]

e Do not dispose of Sodium Demethylcantharidate down the drain.[14]

Diagrams
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Disposal

| Segregate Hazardous Waste |—>| Store in Labeled Container

Preparation Handling & Use Emergency Protocol

Don Appropriate PPE |—>| Prepare in Fume Hood |»H-| Conduct Experiment I:l————“—:“—'§ —————— ==
|

If Occurs
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Spill Respo% Equiure Response
1. Evacuate Area 1. Remove from Source

l ;

2. Decontaminate

2. Notify Supervisor/EH&S

(Shower/Eyewash)
3. Contain (if safe) 3. Seek Medical Attention

'

4. Clean Up (if trained)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. cdn.caymanchem.com [cdn.caymanchem.com]
o 2. datasheets.scbt.com [datasheets.scbt.com]

o 3. epa.gov [epa.gov]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1208503?utm_src=pdf-body-img
https://www.benchchem.com/product/b1208503?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/28457m.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-215346.pdf
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

. hazmatschool.com [hazmatschool.com]

. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]

. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.goV]
. pogo.ca [pogo.ca]

. educat.med.utah.edu [educat.med.utah.edu]

.
© (0] ~ [o2] ol H

. chemistry.ucmerced.edu [chemistry.ucmerced.edu]

¢ 10. valencia-fl.safecollegessds.com [valencia-fl.safecollegessds.com]

e 11. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
e 12. nipissingu.ca [nipissingu.ca]

e 13. benchchem.com [benchchem.com]

e 14. nems.nih.gov [nems.nih.gov]

 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Sodium Demethylcantharidate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208503#personal-protective-equipment-for-
handling-sodium-demethylcantharidate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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